![molecular formula C15H28BNO4 B6192130 tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl]carbamate CAS No. 1426250-26-1](/img/no-structure.png)
tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl]carbamate
Description
“tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl]carbamate” is a chemical compound . It’s also known as "Tert-butyl-n-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate" .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 319.2 . Its melting point is 148-153 °C (lit.) and its boiling point is predicted to be 387.0±25.0 °C . The density is predicted to be 1.07±0.1 g/cm3 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl]carbamate involves the reaction of tert-butyl carbamate with 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propenal in the presence of a base.", "Starting Materials": [ "tert-butyl carbamate", "3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propenal", "base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Add tert-butyl carbamate to a solution of 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)propenal in anhydrous solvent (e.g. THF, DMF).", "Add a base (e.g. sodium hydride, potassium carbonate) to the reaction mixture to initiate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate).", "Dry the organic layer over anhydrous sodium sulfate and concentrate the product under reduced pressure.", "Purify the product by column chromatography or recrystallization to obtain tert-butyl N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-en-1-yl]carbamate as a white solid." ] } | |
CAS RN |
1426250-26-1 |
Molecular Formula |
C15H28BNO4 |
Molecular Weight |
297.2 |
Purity |
95 |
Origin of Product |
United States |
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